Cas no 700854-58-6 (1-(4-benzoylphenoxy)-3-(piperidin-1-yl)propan-2-ol)

• Product Name: 1-(4-benzoylphenoxy)-3-(piperidin-1-yl)propan-2-ol
• CAS No: 700854-58-6
• MF: C₂₁H₂₅NO₃
• MW: 339.428106069565
• MDL: MFCD04217633
• CID: 5454500
• PubChem ID: 2950589
• Update Time: 2025-05-22

1-(4-benzoylphenoxy)-3-(piperidin-1-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• [4-(2-hydroxy-3-piperidin-1-ylpropoxy)phenyl]-phenylmethanone
• 1-(4-benzoylphenoxy)-3-(piperidin-1-yl)propan-2-ol

• MDL： MFCD04217633
• Inchi： 1S/C21H25NO3/c23-19(15-22-13-5-2-6-14-22)16-25-20-11-9-18(10-12-20)21(24)17-7-3-1-4-8-17/h1,3-4,7-12,19,23H,2,5-6,13-16H2
• InChI Key： QAGYZDAQFJOVLF-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(OCC(O)CN2CCCCC2)C=C1)(C1=CC=CC=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 1-(4-benzoylphenoxy)-3-(piperidin-1-yl)propan-2-ol

Comprehensive Overview of 1-(4-Benzoylphenoxy)-3-(Piperidin-1-yl)Propan-2-ol (CAS No. 700854-58-6)

1-(4-Benzoylphenoxy)-3-(piperidin-1-yl)propan-2-ol (CAS No. 700854-58-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound features a benzophenone moiety linked to a piperidine ring via a propan-2-ol spacer, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in targeted therapy development.

The molecular structure of 1-(4-benzoylphenoxy)-3-(piperidin-1-yl)propan-2-ol combines aromatic and aliphatic components, offering balanced lipophilicity for optimal bioavailability—a critical factor in modern drug design. Its CAS 700854-58-6 identifier is frequently searched in chemical databases, reflecting its relevance in high-throughput screening and medicinal chemistry projects. Recent studies highlight its utility in designing compounds for neurodegenerative disease research, a hot topic given the global focus on aging populations.

From a synthetic chemistry perspective, CAS 700854-58-6 exemplifies innovative molecular hybridization strategies. The benzoylphenoxy group provides UV-absorbing characteristics, while the piperidinyl fragment contributes to conformational flexibility—properties increasingly sought after in photoactive probes and bioimaging agents. This dual functionality addresses growing demand for multifunctional compounds in theranostics, a field merging therapy and diagnostics.

Quality control protocols for 1-(4-benzoylphenoxy)-3-(piperidin-1-yl)propan-2-ol emphasize HPLC purity verification (>98%), with analytical data showing excellent stability under standard storage conditions. Such specifications make it valuable for preclinical studies, where compound integrity directly impacts experimental reproducibility—a major concern voiced in research reproducibility discussions across scientific communities.

Industrial applications of 700854-58-6 extend to liquid crystal formulations and polymer additives, capitalizing on its planar aromatic system and hydrogen-bonding capacity. These uses align with sustainable chemistry initiatives, as its structural features may reduce reliance on heavier metals in material science—addressing frequent queries about green alternatives in chemical manufacturing.

Safety profiles indicate that proper handling of 1-(4-benzoylphenoxy)-3-(piperidin-1-yl)propan-2-ol requires standard organic lab precautions, with no extraordinary hazards reported. This safety aspect is crucial for researchers comparing synthetic intermediates, especially when balancing reactivity with workplace safety—a trending consideration in laboratory automation discussions.

Patent literature reveals growing interest in CAS 700854-58-6 derivatives for ophthalmic formulations, leveraging its balanced polarity for corneal penetration. Such applications respond to increasing searches about drug delivery optimization, particularly for age-related eye diseases. The compound's logP value (predicted ~2.8) positions it favorably within the Lipinski rule parameters, explaining its popularity in lead compound optimization projects.

Emerging computational chemistry studies utilize 700854-58-6 as a benchmark for molecular docking algorithms, given its medium-sized structure with diverse functional groups. This addresses the AI-driven research trend, where scientists frequently search for validation compounds to test new cheminformatics tools. The compound's crystallographic data has been instrumental in QSAR model development for central nervous system-targeted molecules.

Environmental fate studies suggest 1-(4-benzoylphenoxy)-3-(piperidin-1-yl)propan-2-ol undergoes moderate biodegradation, with no bioaccumulation potential—a critical consideration for green chemistry metrics. These findings respond to increasing regulatory focus on PBT assessment (Persistence, Bioaccumulation, Toxicity), a hot topic in chemical registration processes worldwide.

In summary, CAS 700854-58-6 represents a multifaceted compound bridging pharmaceutical innovation and material science. Its structural features cater to contemporary research needs in targeted drug design, functional materials, and computational chemistry, while its safety profile supports sustainable research practices—addressing multiple trending queries in scientific and industrial forums.